Benzoyl chloride-alpha-13C
Overview
Description
Benzoyl chloride-alpha-13C, also known as this compound, is a useful research compound. Its molecular formula is C7H5ClO and its molecular weight is 141.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Applications of Benzoyl Compounds in Scientific Research
1. Microbial Resistance and Antimicrobial Properties
Benzalkonium chlorides, related to benzoyl compounds, exhibit broad-spectrum antimicrobial properties against bacteria, fungi, and viruses. Their widespread use in commercial products and the potential for microbial resistance due to frequent exposure have been subjects of investigation (Pereira & Tagkopoulos, 2019).
2. Acne Treatment
Benzoyl peroxide, a well-known benzoyl compound, is extensively used in the treatment of acne due to its significant antibacterial, antikeratolytic, and comedolytic activities. Studies have explored its effectiveness as monotherapy and in combination with other treatments, highlighting its role in managing comedonal and inflammatory acne lesions (Tanghetti & Popp, 2009).
3. Ophthalmic Treatments
Research has also delved into the ocular surface effects of preservatives in eyedrops, particularly benzalkonium chloride, which can cause adverse effects on tear production and corneal surface damage. Studies emphasize the importance of considering preservative-free treatments for glaucoma to improve patient tolerability and adherence (Baudouin, 2009).
Mechanism of Action
Target of Action
Benzoyl Chloride-alpha-13C is a synthetic compound that is primarily used in organic synthesis . It serves as a building block for pharmaceuticals and acts as a reagent for the synthesis of diverse compounds .
Mode of Action
This compound functions as an electrophile in organic synthesis . It is adept at reacting with nucleophiles such as amines, alcohols, and carboxylic acids, resulting in the formation of novel compounds . These reactions are typically conducted at room temperature and are completed within a few minutes .
Biochemical Pathways
It is known to be used in the laboratory for studying enzyme kinetics and analyzing biochemical systems . It is often employed to label proteins and other molecules for in-depth study .
Pharmacokinetics
Given its use in organic synthesis and proteomics research , it can be inferred that its bioavailability would depend on the specific context of its use.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific compounds it forms when it reacts with various nucleophiles . As it is used to synthesize a wide range of compounds, the results of its action can vary widely.
Action Environment
Given that its reactions are typically conducted at room temperature , it can be inferred that temperature could be a significant environmental factor influencing its action.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Benzoyl Chloride-alpha-13C holds great value in scientific research. It serves as a valuable tool for investigating enzyme kinetics, facilitating the synthesis of various compounds, and acting as a crucial building block for pharmaceutical products . Functioning as an electrophile in organic synthesis, this compound is adept at reacting with nucleophiles such as amines, alcohols, and carboxylic acids, resulting in the formation of novel compounds .
Cellular Effects
It is known that it plays a pivotal role in analyzing biochemical systems, often employed to label proteins and other molecules for in-depth study .
Molecular Mechanism
This compound exerts its effects at the molecular level through its function as an electrophile in organic synthesis. It reacts with nucleophiles such as amines, alcohols, and carboxylic acids, resulting in the formation of novel compounds .
Temporal Effects in Laboratory Settings
It is known that reactions involving this compound are typically conducted at room temperature and are completed within a few minutes .
Properties
IUPAC Name |
benzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H/i7+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PASDCCFISLVPSO-CDYZYAPPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[13C](=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40455297 | |
Record name | Benzoyl chloride-alpha-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40455297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52947-05-4 | |
Record name | Benzoyl chloride-alpha-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40455297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 52947-05-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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